Cas no 1086063-46-8 (N-(5-bromo-2-methoxypyridin-3-yl)-2,4-difluorobenzene-1-sulfonamide)

• Product Name: N-(5-bromo-2-methoxypyridin-3-yl)-2,4-difluorobenzene-1-sulfonamide
• CAS No: 1086063-46-8
• MF: C₁₂H₉BrF₂N₂O₃S
• MW: 379.177267789841
• MDL: MFCD18206962
• CID: 829862
• PubChem ID: 59859951
• Update Time: 2025-06-08

N-(5-bromo-2-methoxypyridin-3-yl)-2,4-difluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Bromo-2-methoxypyridin-3-yl)-2,4-difluorobenzenesulfonamide
• N-(5-bromo-2-methoxypyridin-3-yl)-2,4-difluorobenzene-1-sulfonamide
• BCP20535
• KOPZSDXCMOPQKR-UHFFFAOYSA-N
• N-(5-Bromo-2-methoxypyridin-3-yl)-2,4-difluorobenzenesulphonamide
• 1086063-46-8
• AKOS016845079
• J-523097
• EX-A1477
• DTXSID40733244
• SCHEMBL462714
• CS-M0125
• CS-13226
• MFCD18206962
• N-[5-bromo-2-(methyloxy)-3-pyridinyl]-2,4-difluorobenzenesulfonamide
• N[5-bromo-2-(methyloxy)-3-pyridinyl]-2,4-difluorobenzenesulfonamide
• Y10233

• MDL： MFCD18206962
• Inchi： 1S/C12H9BrF2N2O3S/c1-20-12-10(4-7(13)6-16-12)17-21(18,19)11-3-2-8(14)5-9(11)15/h2-6,17H,1H3
• InChI Key： KOPZSDXCMOPQKR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)NS(C1C=CC(=CC=1F)F)(=O)=O)OC

Computed Properties

• Exact Mass: 377.94857
• Monoisotopic Mass: 377.94853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 68.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(5-bromo-2-methoxypyridin-3-yl)-2,4-difluorobenzene-1-sulfonamide

Introduction to N-(5-bromo-2-methoxypyridin-3-yl)-2,4-difluorobenzene-1-sulfonamide (CAS No. 1086063-46-8)

N-(5-bromo-2-methoxypyridin-3-yl)-2,4-difluorobenzene-1-sulfonamide, identified by its CAS number 1086063-46-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, particularly in the context of drug discovery and therapeutic intervention.

The molecular structure of N-(5-bromo-2-methoxypyridin-3-yl)-2,4-difluorobenzene-1-sulfonamide incorporates several key functional groups that contribute to its unique chemical properties and reactivity. The presence of a bromo substituent at the 5-position of the pyridine ring and methoxy group at the 2-position introduces specific electronic and steric effects that can influence its interactions with biological targets. Additionally, the 2,4-difluorobenzene-1-sulfonamide moiety enhances the compound's solubility and stability, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. N-(5-bromo-2-methoxypyridin-3-yl)-2,4-difluorobenzene-1-sulfonamide has been studied for its potential applications in oncology, immunology, and inflammation research. Its unique structural features make it a versatile scaffold for designing novel therapeutic agents that can interact with specific enzymes or receptors involved in disease progression.

One of the most compelling aspects of N-(5-bromo-2-methoxypyridin-3-yl)-2,4-difluorobenzene-1-sulfonamide is its ability to serve as a lead compound for further derivatization. Researchers have leveraged its core structure to develop analogs with enhanced potency and selectivity. For instance, modifications to the bromo and methoxy substituents have been explored to optimize binding affinity to target proteins. These efforts have led to the identification of compounds with improved pharmacokinetic profiles and reduced toxicity.

The synthesis of N-(5-bromo-2-methoxypyridin-3-yl)-2,4-difluorobenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to construct the desired molecular framework efficiently. The use of high-purity starting materials and rigorous quality control measures ensures that the final product meets the stringent requirements for pharmaceutical applications.

Evaluation of N-(5-bromo-2-methoxypyridin-3-yl)-2,4-difluorobenzene-1-sulfonamide's biological activity has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation and survival. Furthermore, animal models have shown that this compound exhibits favorable pharmacokinetic properties, including adequate absorption, distribution, metabolism, and excretion (ADME) characteristics. These findings support its potential as a candidate for further clinical development.

The growing body of research on N-(5-bromo-2-methoxypyridin-3-yl)-2,4-difluorobenzene-1-sulfonamide underscores its significance in modern drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this area, leading to the development of new therapeutic strategies. As our understanding of biological mechanisms continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.

In conclusion, N-(5-bromo-2-methoxypyridin-3-yl)-2,4-difluorobenzene-1-sulfonamide(CAS No. 1086063-46-8) represents a promising chemical entity with significant potential in pharmaceutical applications. Its unique structural features, coupled with encouraging preclinical results, position it as a valuable asset in the quest for novel therapeutics. As research progresses, this compound is likely to contribute substantially to advancements in medicine and biotechnology.